3-Amino-2-chlorobenzoic acid
Overview
Description
3-Amino-2-chlorobenzoic acid is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is a plant growth regulator and is used as a precursor to a variety of drugs, food additives, and dyes .
Synthesis Analysis
The synthesis of 3-Amino-2-chlorobenzoic acid involves dissolving 1 mol of 2,3-dichlorobenzoic acid in about 400 to about 2000 parts of water with at least the equimolar amount of an alkali metal hydroxide. It is then reacted with about 500 to about 2500 mol % of ammonia at temperatures of about 150° to about 220° C. in the presence of copper bronze, copper (I) salts and/or copper (II) salts .
Molecular Structure Analysis
The molecular formula of 3-Amino-2-chlorobenzoic acid is C7H6ClNO2 . The structure can be represented as H2NC6H3(Cl)CO2H .
Physical And Chemical Properties Analysis
3-Amino-2-chlorobenzoic acid is a solid substance . Its melting point is 154-160 °C . It is soluble in water .
Scientific Research Applications
Pharmaceutical Intermediates
“3-Amino-2-chlorobenzoic acid” is used as a pharmaceutical intermediate . Pharmaceutical intermediates are compounds that are used in the production of active pharmaceutical ingredients. They play a crucial role in the development and production of a wide range of drugs.
Synthesis of Organic Single Crystals
In a study, a similar compound, “2-amino-5-nitropyridine 4-chlorobenzoic acid (1:1) (2A5NP4CBA)”, was synthesized and grown as optically transparent single crystals by conventional slow evaporation solution technique (SEST) . This suggests that “3-Amino-2-chlorobenzoic acid” could potentially be used in the synthesis of organic single crystals, which have applications in nonlinear optics and optical limiting applications.
Supramolecular Assemblies
“3-Amino-2-chlorobenzoic acid” can be used in the formation of supramolecular assemblies . These assemblies are large structures formed by the organization of smaller molecular components through non-covalent interactions. They have potential applications in a variety of fields, including materials science, nanotechnology, and drug delivery.
Preparation of Disease-Modifying Antirheumatic Drugs (DMARDs)
While not directly related to “3-Amino-2-chlorobenzoic acid”, a similar compound, “2-Amino-5-chlorobenzoic acid”, is used in the preparation of disease-modifying antirheumatic drugs (DMARDs) . This suggests that “3-Amino-2-chlorobenzoic acid” could potentially have similar applications in the pharmaceutical industry.
Safety and Hazards
Mechanism of Action
Target of Action
3-Amino-2-chlorobenzoic acid is a chemical compound that is primarily used as a pharmaceutical intermediate It’s known that the compound can interact with various biological materials or organic compounds for life science related research .
Mode of Action
It’s known that benzylic halides, which are structurally similar to this compound, typically react via an sn1 pathway, via the resonance-stabilized carbocation . This suggests that 3-Amino-2-chlorobenzoic acid might interact with its targets in a similar manner.
Biochemical Pathways
It’s known that the compound can be used as a biochemical reagent, indicating that it may play a role in various biochemical reactions .
Pharmacokinetics
It’s known that the compound can be used in peptide synthesis , suggesting that it may have certain bioavailability characteristics that allow it to interact with biological systems.
Result of Action
It’s known that the compound can act as a catalyst, facilitating the formation of a covalent bond between two functional groups. This suggests that the compound may have a role in promoting certain chemical reactions at the molecular level.
Action Environment
The action of 3-Amino-2-chlorobenzoic acid can be influenced by various environmental factors. For instance, the compound has a melting point of 154-160 °C , indicating that its stability and efficacy can be affected by temperature. Additionally, the compound’s reactivity may also be influenced by the presence of other chemicals in its environment .
properties
IUPAC Name |
3-amino-2-chlorobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO2/c8-6-4(7(10)11)2-1-3-5(6)9/h1-3H,9H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IQMIVFNEHPKEAI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)N)Cl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00332631 |
Source
|
| Record name | 3-Amino-2-chlorobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00332631 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-2-chlorobenzoic acid | |
CAS RN |
108679-71-6 |
Source
|
| Record name | 3-Amino-2-chlorobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00332631 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Amino-2-chlorobenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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